Cas no 1393687-31-4 (Amino(4-methylphenyl)acetic acid tert-butyl ester)

• Product Name: Amino(4-methylphenyl)acetic acid tert-butyl ester
• CAS No: 1393687-31-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6273234
• PubChem ID: 66885919
• Update Time: 2025-08-05

Amino(4-methylphenyl)acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1039225
• Amino(4-methylphenyl)acetic acid tert-butyl ester
• 1393687-31-4
• tert-butyl 2-amino-2-(4-methylphenyl)acetate
• EN300-6508444

• Inchi： 1S/C13H19NO2/c1-9-5-7-10(8-6-9)11(14)12(15)16-13(2,3)4/h5-8,11H,14H2,1-4H3
• InChI Key： PGQXEINYLXMLFZ-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC(C)=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Amino(4-methylphenyl)acetic acid tert-butyl ester

Introduction to Amino(4-methylphenyl)acetic acid tert-butyl ester (CAS No. 1393687-31-4)

Amino(4-methylphenyl)acetic acid tert-butyl ester, with the chemical identifier CAS No. 1393687-31-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both an amino group and a tert-butyl ester moiety makes it a versatile intermediate, suitable for various chemical transformations and functional group modifications.

The molecular structure of Amino(4-methylphenyl)acetic acid tert-butyl ester consists of a benzene ring substituted with a methyl group at the para position relative to an amino group, and an acetic acid moiety esterified with a tert-butyl group. This particular arrangement imparts distinct chemical properties that make it valuable in synthetic pathways. The tert-butyl ester group, for instance, provides stability under various reaction conditions while also serving as a handle for further derivatization, such as hydrolysis to yield the corresponding carboxylic acid or reduction to the amine.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the phenylacetic acid scaffold. Phenylacetic acids and their derivatives are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The introduction of an amino group at the para position of the phenyl ring, as seen in Amino(4-methylphenyl)acetic acid tert-butyl ester, can enhance these properties by allowing for further functionalization and interaction with biological targets.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. For instance, researchers have utilized derivatives of this compound to develop novel inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate disease-related processes without significant off-target effects. The tert-butyl ester group plays a crucial role in these syntheses by providing a protected site for selective reactions while maintaining overall molecular integrity.

The synthesis of Amino(4-methylphenyl)acetic acid tert-butyl ester typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's importance not only as a target molecule but also as a key intermediate in larger-scale pharmaceutical production.

Recent studies have also explored the role of this compound in medicinal chemistry by investigating its derivatives' pharmacokinetic profiles. By modifying the substituents on the phenyl ring or introducing additional functional groups, researchers can fine-tune the properties of these compounds to improve their bioavailability and therapeutic efficacy. For example, computational modeling has been used to predict how different structural modifications might affect binding affinity to biological targets, guiding the design of next-generation drug candidates.

The versatility of Amino(4-methylphenyl)acetic acid tert-butyl ester extends beyond its use as an intermediate in drug synthesis. It has found applications in materials science, where its unique chemical properties contribute to the development of advanced polymers and coatings. These materials often require specific functional groups to achieve desired characteristics such as biodegradability or enhanced mechanical strength.

In conclusion, Amino(4-methylphenyl)acetic acid tert-butyl ester (CAS No. 1393687-31-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its structural features enable diverse chemical modifications, making it invaluable for both academic research and industrial development. As our understanding of its pharmacological properties continues to evolve, so too will its role in advancing therapeutic strategies and material innovations.